Cas no 110271-25-5 (Dimethyl 5-(3,4-dichlorophenyl)-1H-pyrrolo1,2-c1,3thiazole-6,7-dicarboxylate)

• Product Name: Dimethyl 5-(3,4-dichlorophenyl)-1H-pyrrolo1,2-c1,3thiazole-6,7-dicarboxylate
• CAS No: 110271-25-5
• MF: C₁₆H₁₃Cl₂NO₄S
• MW: 386.249721288681
• CID: 3033905
• Update Time: 2025-10-24

Dimethyl 5-(3,4-dichlorophenyl)-1H-pyrrolo1,2-c1,3thiazole-6,7-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• DIMETHYL 5-(3,4-DICHLOROPHENYL)-1H-PYRROLO[1,2-C][1,3]THIAZOLE-6,7-DICARBOXYLATE
• 1H,3H-Pyrrolo[1,2-c]thiazole-6,7-dicarboxylic acid, 5-(3,4-dichlorophenyl)-, 6,7-dimethyl ester
• Dimethyl 5-(3,4-dichlorophenyl)-1H,3H-pyrrolo[1,2-c]thiazole-6,7-dicarboxylate
• Dimethyl 5-(3,4-dichlorophenyl)-1H-pyrrolo1,2-c1,3thiazole-6,7-dicarboxylate

• Inchi： 1S/C16H13Cl2NO4S/c1-22-15(20)12-11-6-24-7-19(11)14(13(12)16(21)23-2)8-3-4-9(17)10(18)5-8/h3-5H,6-7H2,1-2H3
• InChI Key： TWWAUMBBEJXPTR-UHFFFAOYSA-N
• SMILES： S1CC2=C(C(OC)=O)C(C(OC)=O)=C(C3=CC=C(Cl)C(Cl)=C3)N2C1

Computed Properties

• Exact Mass: 384.994
• Monoisotopic Mass: 384.994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 569.3±50.0 °C at 760 mmHg
• Flash Point: 298.1±30.1 °C
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

Dimethyl 5-(3,4-dichlorophenyl)-1H-pyrrolo1,2-c1,3thiazole-6,7-dicarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Dimethyl 5-(3,4-dichlorophenyl)-1H-pyrrolo1,2-c1,3thiazole-6,7-dicarboxylate

Dimethyl 5-(3,4-dichlorophenyl)-1H-pyrrolo[1,2-c]1,3-thiazole-6,7-dicarboxylate

Dimethyl 5-(3,4-dichlorophenyl)-1H-pyrrolo[1,2-c]1,3-thiazole-6,7-dicarboxylate, also known by its CAS number 110271-25-5, is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyrrolothiazoles, which are known for their unique electronic properties and potential applications in drug development and advanced materials.

The molecular structure of this compound is characterized by a pyrrolo[1,2-c]thiazole core, which is a fused bicyclic system combining a pyrrole and a thiazole ring. The substituents on this core include two methyl ester groups at positions 6 and 7 of the thiazole ring and a 3,4-dichlorophenyl group at position 5 of the pyrrole ring. These substituents play a crucial role in modulating the electronic properties and reactivity of the molecule.

Recent studies have highlighted the potential of this compound as a precursor for the synthesis of bioactive molecules with anti-inflammatory and anticancer properties. Researchers have demonstrated that the substitution pattern on the pyrrolothiazole core significantly influences its ability to interact with biological targets such as enzymes and receptors. For instance, the presence of the dichlorophenyl group enhances the molecule's lipophilicity, which is essential for its absorption and bioavailability in biological systems.

In addition to its biological applications, this compound has also been explored for its potential in materials science. The thiazole moiety in the structure contributes to its ability to form self-assembled monolayers (SAMs) on various substrates, making it a promising candidate for applications in nanotechnology and surface modification. Recent advancements in SAM formation techniques have further expanded its utility in creating functional surfaces with tailored properties.

The synthesis of Dimethyl 5-(3,4-dichlorophenyl)-1H-pyrrolo[1,2-c]1,3-thiazole-6,7-dicarboxylate typically involves a multi-step process that includes cyclization reactions and esterification steps. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of both academic and industrial applications.

Moreover, computational studies have provided valuable insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the conjugated system within the pyrrolothiazole core facilitates electron delocalization, which enhances its stability and reactivity towards electrophilic substitution reactions.

In conclusion, Dimethyl 5-(3,4-dichlorophenyl)-1H-pyrrolo[1,2-c]1,3-thiazole-6,7-dicarboxylate stands out as a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure and tunable properties make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery and materials science.